ethyl 4-cyano-5-[[2-[(3-cyano-6-methyl-4-thiophen-2-yl-7,8-dihydro-5H-1,6-naphthyridin-2-yl)sulfanyl]acetyl]amino]-3-methylthiophene-2-carboxylate

• IUPAC Name: ethyl 4-cyano-5-[[2-[(3-cyano-6-methyl-4-thiophen-2-yl-7,8-dihydro-5H-1,6-naphthyridin-2-yl)sulfanyl]acetyl]amino]-3-methylthiophene-2-carboxylate
• InChI: InChI=1S/C25H23N5O3S3/c1-4-33-25(32)22-14(2)15(10-26)24(36-22)29-20(31)13-35-23-16(11-27)21(19-6-5-9-34-19)17-12-30(3)8-7-18(17)28-23/h5-6,9H,4,7-8,12-13H2,1-3H3,(H,29,31)
• InChI Key: XFCOWNKOYMCEDP-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)C1=C(C(=C(S1)NC(=O)CSC2=NC3=C(CN(CC3)C)C(=C2C#N)C4=CC=CS4)C#N)C
• Molecular Formula: C25H23N5O3S3
• Molecular Weight: 537.7 g/mol

Description

Ethyl 4-cyano-5-[[2-[(3-cyano-6-methyl-4-thiophen-2-yl-7,8-dihydro-5H-1,6-naphthyridin-2-yl)sulfanyl]acetyl]amino]-3-methylthiophene-2-carboxylate is a useful research compound. Its molecular formula is C25H23N5O3S3 and its molecular weight is 537.7g/mol. The purity is usually 95%.
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Scientific Research Applications

Thiophene Analogues in Cancer Research

Thiophene analogues, structurally related to the compound due to the presence of a thiophene ring, have been evaluated for their potential carcinogenicity. The synthesis and evaluation of thiophene derivatives, aiming to understand their biological behavior and potential risks, indicate the relevance of such compounds in cancer research. Although the direct application of the specified compound was not identified, the study of thiophene analogues contributes to the broader understanding of aromatic compounds in oncology (Ashby et al., 1978).

Anticancer Activities of Natural Compounds

In a different context, the evaluation of African medicinal spices and vegetables for their anticancer properties highlights the importance of chemical compounds derived from natural sources in combating cancer. While the specific compound mentioned is not directly studied, the research underscores the potential of chemically diverse compounds in therapeutic applications, including those with complex structures similar to the compound (Kuete et al., 2017).

Synthesis and Applications in Heterocyclic Chemistry

The chemical reactivity and utility of compounds with complex structures, such as the one mentioned, are evident in the synthesis of various heterocyclic compounds. Research on compounds like 4-(dicyanomethylene)-3-methyl-l-phenyl-2-pyrazoline-5- ones demonstrates the significance of such molecules in developing new heterocyclic compounds with potential applications in pharmacology and material science (Gomaa & Ali, 2020).

Amyloid Imaging in Alzheimer's Disease

In the field of neurology, the development of amyloid imaging ligands, such as radioligands with complex structures, for in vivo measurement in Alzheimer's disease patients illustrates the critical role of advanced chemical compounds in medical diagnostics. This research area may benefit from the unique properties of compounds with intricate structures, similar to the one , especially in developing novel diagnostic tools (Nordberg, 2007).